Cas no 131112-58-8 (1,4-Benzoxazepine-3,5(2H,4H)-dione,4-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-)

• Product Name: 1,4-Benzoxazepine-3,5(2H,4H)-dione,4-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• CAS No: 131112-58-8
• MF: C₂₁H₂₅N₅O₃
• MW: 395.454904317856
• CID: 201675
• PubChem ID: 131339
• Update Time: 2025-04-19

1,4-Benzoxazepine-3,5(2H,4H)-dione,4-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepine-3,5(2H,4H)-dione,4-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• 4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-1,4-benzoxazepine-3,5-dione
• 4-(4-(4-(2-Pyrimidinyl)piperazin-1-yl)butyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine-3,5-dione
• 4-(4-(4-(2-Pyrimidyl)-1-piperazinyl)butyl)-1,4-benzoxazepine-3,5(2H,4H)-dione
• 131112-58-8
• SUN8399
• DTXSID50156900
• Sun 8399
• Sun-8399
• L004090
• SCHEMBL9370364
• 1,4-Benzoxazepine-3,5(2H,4H)-dione, 4-(4-(4-(2-pyrimidyl)-1-piperazinyl)butyl)-

• Inchi： 1S/C21H25N5O3/c27-19-16-29-18-7-2-1-6-17(18)20(28)26(19)11-4-3-10-24-12-14-25(15-13-24)21-22-8-5-9-23-21/h1-2,5-9H,3-4,10-16H2
• InChI Key： ITTHDTFPCPHJOU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(N(C(C1)=O)CCCCN1CCN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 395.19595
• Monoisotopic Mass: 395.19574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.255
• Boiling Point: 634.6°Cat760mmHg
• Flash Point: 337.6°C
• Refractive Index: 1.592
• PSA: 78.87